Cas no 2158526-12-4 (3-(3-methylpentan-3-yl)pyrrolidin-3-ol)

• Product Name: 3-(3-methylpentan-3-yl)pyrrolidin-3-ol
• CAS No: 2158526-12-4
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 6385694
• PubChem ID: 165736841
• Update Time: 2025-08-03

3-(3-methylpentan-3-yl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-methylpentan-3-yl)pyrrolidin-3-ol
• EN300-1653113
• 2158526-12-4

• Inchi： 1S/C10H21NO/c1-4-9(3,5-2)10(12)6-7-11-8-10/h11-12H,4-8H2,1-3H3
• InChI Key： QORCZGCMJAFMPY-UHFFFAOYSA-N
• SMILES： OC1(CNCC1)C(C)(CC)CC

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-(3-methylpentan-3-yl)pyrrolidin-3-ol

Comprehensive Overview of 3-(3-Methylpentan-3-yl)pyrrolidin-3-ol (CAS No. 2158526-12-4)

3-(3-Methylpentan-3-yl)pyrrolidin-3-ol (CAS No. 2158526-12-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, featuring a pyrrolidine ring substituted with a 3-methylpentan-3-yl group and a hydroxyl moiety, is a subject of interest for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its stereochemistry and the role it may play in modulating biological activity.

The compound's CAS number 2158526-12-4 serves as a critical identifier in global chemical databases, ensuring accurate tracking and regulatory compliance. In recent years, the demand for pyrrolidine derivatives has surged, driven by their versatility in synthesizing bioactive molecules. 3-(3-Methylpentan-3-yl)pyrrolidin-3-ol is no exception, with studies exploring its utility as a building block for chiral catalysts and pharmaceutical intermediates. Its structural complexity also makes it a candidate for computational chemistry studies, where researchers model its interactions with enzymes or receptors.

One of the trending topics in organic chemistry is the development of sustainable synthesis methods. 3-(3-Methylpentan-3-yl)pyrrolidin-3-ol aligns with this focus, as researchers investigate greener catalytic processes to produce it efficiently. Questions like "How to optimize the yield of pyrrolidin-3-ol derivatives?" or "What are the latest advancements in asymmetric synthesis?" frequently appear in academic and industrial forums. These discussions highlight the compound's relevance in modern medicinal chemistry and process optimization.

From a commercial perspective, suppliers and manufacturers of CAS 2158526-12-4 emphasize its high purity and custom synthesis capabilities. The compound's physicochemical properties, such as solubility and stability, are meticulously documented to meet the stringent requirements of GMP (Good Manufacturing Practice) standards. Additionally, its potential role in central nervous system (CNS) drug development has sparked curiosity, given the pyrrolidine scaffold's prevalence in neuroactive compounds.

In summary, 3-(3-Methylpentan-3-yl)pyrrolidin-3-ol (CAS No. 2158526-12-4) represents a fascinating intersection of chemical innovation and practical application. Its study not only advances fundamental knowledge but also addresses real-world challenges in drug design and industrial chemistry. As research progresses, this compound is poised to play a pivotal role in emerging scientific breakthroughs.